Cas no 898765-08-7 (2,2-Dimethyl-4'-methoxybutyrophenone)

2,2-Dimethyl-4'-methoxybutyrophenone structure
898765-08-7 structure
Product Name:2,2-Dimethyl-4'-methoxybutyrophenone
CAS No:898765-08-7
MF:C13H18O2
MW:206.280824184418
CID:1069055
PubChem ID:24724022
Update Time:2025-04-20

2,2-Dimethyl-4'-methoxybutyrophenone Chemical and Physical Properties

Names and Identifiers

    • 2,2-Dimethyl-4'-methoxybutyrophenone
    • 1-(4-methoxyphenyl)-2,2-dimethylbutan-1-one
    • 2,2-DIMETHYL-1-PYRIMIDIN-5-YL-PROPAN-1-OL
    • DTXSID20642421
    • MFCD03841121
    • 898765-08-7
    • AKOS011971548
    • SCHEMBL6613084
    • MDL： MFCD03841121
    • Inchi： 1S/C13H18O2/c1-5-13(2,3)12(14)10-6-8-11(15-4)9-7-10/h6-9H,5H2,1-4H3
    • InChI Key： LPCBHBHTRKGRDZ-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC(=CC=1)OC)C(C)(C)CC

Computed Properties

  • Exact Mass: 206.13100
  • Monoisotopic Mass: 206.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 3.31410

2,2-Dimethyl-4'-methoxybutyrophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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 898765-08-7 97%
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A2B Chem LLC
AD09862-1g
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 898765-08-7 97%
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A2B Chem LLC
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2,2-Dimethyl-4'-methoxybutyrophenone
 898765-08-7 97%
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A2B Chem LLC
AD09862-5g
2,2-Dimethyl-4'-methoxybutyrophenone
 898765-08-7 97%
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1649823-1g
1-(4-Methoxyphenyl)-2,2-dimethylbutan-1-one
 898765-08-7 98%
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 ￥5518.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1649823-2g
1-(4-Methoxyphenyl)-2,2-dimethylbutan-1-one
 898765-08-7 98%
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 ￥10492.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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 898765-08-7 98%
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